![molecular formula C24H22N6O4S B2744323 N-(2-(6-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide CAS No. 893992-05-7](/img/structure/B2744323.png)
N-(2-(6-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide
Description
N-(2-(6-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H22N6O4S and its molecular weight is 490.54. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative and Antimicrobial Applications
Compounds with structures incorporating elements such as [1,2,4]triazolo[4,3-b]pyridazine and benzamide have been investigated for their antiproliferative and antimicrobial properties. For instance, derivatives of [1,2,4]triazolo[4,3-b]pyridazine have shown potential in inhibiting the proliferation of endothelial and tumor cells, suggesting their application in cancer research and therapy (Ilić et al., 2011). Moreover, novel heterocyclic compounds bearing benzamide groups have been explored for their antibacterial and antifungal activities, indicating their utility in developing new antimicrobial agents (Patel & Patel, 2015).
Antioxidant and Anthelmintic Properties
Research into similar heterocyclic compounds has also uncovered significant antioxidant and anthelmintic activities. These findings suggest the potential use of such compounds in treating oxidative stress-related diseases and parasitic infections (Satyendra et al., 2011).
Targeted Drug Delivery Systems
Additionally, benzamide derivatives conjugated with cytostatics have been synthesized and evaluated for their targeted drug delivery capabilities, particularly in melanoma therapy. These compounds have shown enhanced toxicity against melanoma cells, underscoring their potential in developing more effective cancer treatments (Wolf et al., 2004).
Insecticidal Activity
Some studies have explored the insecticidal properties of heterocycles incorporating thiadiazole moieties against agricultural pests, such as the cotton leafworm, offering avenues for developing novel agrochemicals (Fadda et al., 2017).
properties
IUPAC Name |
N-[2-[6-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N6O4S/c31-22(26-13-16-6-7-18-19(12-16)34-15-33-18)14-35-23-9-8-20-27-28-21(30(20)29-23)10-11-25-24(32)17-4-2-1-3-5-17/h1-9,12H,10-11,13-15H2,(H,25,32)(H,26,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOHYJFMMKINUHH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)CSC3=NN4C(=NN=C4CCNC(=O)C5=CC=CC=C5)C=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N6O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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